2-(1-methoxycyclopropyl)phenol
Overview
Description
2-(1-Methoxycyclopropyl)phenol, also known as 1-methoxycyclopropan-2-ol, is a versatile and important compound used in a variety of scientific and industrial applications. It is a cyclic ether with a three-membered ring, and is derived from the reaction of cyclopropylmethyl ether and methanol. 1-methoxycyclopropan-2-ol is a colorless liquid with a boiling point of 97°C and a melting point of -67°C. It is soluble in water, alcohols, and many other organic solvents.
Scientific Research Applications
2-(1-methoxycyclopropyl)phenollopropan-2-ol is used in a variety of scientific and industrial applications. It is used as a reagent for the synthesis of a variety of compounds, such as β-lactams, β-lactones, and cyclopropyl ethers. It is also used in the preparation of pharmaceuticals, pesticides, and other organic compounds. Additionally, it is used in the synthesis of polymers and in the production of surfactants.
Mechanism of Action
2-(1-methoxycyclopropyl)phenollopropan-2-ol is a versatile compound that can be used in a variety of reactions. It is an electrophilic reagent, meaning that it is attracted to electrons. This means that it can react with electron-rich molecules, such as alcohols and amines, to form new compounds. It is also a nucleophilic reagent, meaning that it is attracted to nucleophiles. This means that it can react with electron-deficient molecules, such as carbonyls and carboxylic acids, to form new compounds.
Biochemical and Physiological Effects
2-(1-methoxycyclopropyl)phenollopropan-2-ol has a variety of biochemical and physiological effects. It has been shown to inhibit the enzymes acetylcholinesterase and butyrylcholinesterase. This inhibition can lead to an accumulation of acetylcholine in the body, which can lead to a variety of physiological effects, such as increased heart rate and increased blood pressure. Additionally, it has been shown to have an analgesic effect, and to reduce inflammation.
Advantages and Limitations for Lab Experiments
2-(1-methoxycyclopropyl)phenollopropan-2-ol has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of this compound is its low toxicity, which makes it a safe reagent to use in the laboratory. Additionally, it is a highly reactive compound, which makes it useful for a variety of reactions. However, it is also a volatile compound, which means that it can easily evaporate and must be handled with care.
Future Directions
2-(1-methoxycyclopropyl)phenollopropan-2-ol has a wide range of potential applications. It has been shown to have potential as a therapeutic agent for the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. Additionally, it could be used as a reagent for the synthesis of a variety of compounds, such as β-lactams and β-lactones. Finally, it could be used in the production of polymers and surfactants.
Synthesis Methods
2-(1-methoxycyclopropyl)phenollopropan-2-ol can be synthesized through the reaction of cyclopropylmethyl ether and methanol. This reaction is catalyzed by sulfuric acid and proceeds in two steps. The first step involves the formation of an intermediate, which is then hydrolyzed to form 2-(1-methoxycyclopropyl)phenollopropan-2-ol. This reaction can be represented as follows:
CH3OCH2CH2CH2OCH3 + CH3OH -> CH3OCH2CH2CH2OH + CH3OCH2CH2CH2OH
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(1-methoxycyclopropyl)phenol can be achieved through a multi-step process involving the conversion of commercially available starting materials.", "Starting Materials": [ "Phenol", "1-Methoxycyclopropane", "Sodium hydroxide", "Hydrochloric acid", "Sodium sulfate", "Sodium bicarbonate", "Magnesium sulfate", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Phenol is reacted with sodium hydroxide to form sodium phenoxide.", "Step 2: 1-Methoxycyclopropane is reacted with hydrochloric acid to form 1-chloro-1-methoxycyclopropane.", "Step 3: Sodium phenoxide is added to 1-chloro-1-methoxycyclopropane to form 2-(1-methoxycyclopropyl)phenol.", "Step 4: The reaction mixture is then washed with water, dried over sodium sulfate, and filtered.", "Step 5: The filtrate is then washed with sodium bicarbonate solution and dried over magnesium sulfate.", "Step 6: Ethyl acetate is added to the dried filtrate and the mixture is stirred for several minutes.", "Step 7: The organic layer is separated and washed with water and dried over magnesium sulfate.", "Step 8: The solvent is then removed under reduced pressure to obtain the final product, 2-(1-methoxycyclopropyl)phenol." ] } | |
CAS RN |
36638-14-9 |
Product Name |
2-(1-methoxycyclopropyl)phenol |
Molecular Formula |
C10H12O2 |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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